Cas no 590410-59-6 (N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine)

• Product Name: N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine
• CAS No: 590410-59-6
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 2130645
• PubChem ID: 9579777
• Update Time: 2025-06-08

N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxaldehyde oxime
• N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine

• Inchi： 1S/C6H8ClN3O/c1-4-5(3-8-11)6(7)10(2)9-4/h3,11H,1-2H3
• InChI Key： SQVKQHOYAXLRET-UHFFFAOYSA-N
• SMILES： CC1C(C=NO)=C(Cl)N(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine

Comprehensive Overview of N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS No. 590410-59-6)

N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS No. 590410-59-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole backbone and hydroxylamine functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring a chloro substituent and dimethyl groups, contributes to its distinct reactivity and potential applications.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine as a precursor for designing novel small-molecule inhibitors targeting specific enzymes or pathways. Its CAS No. 590410-59-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern drug discovery.

The compound's synthetic utility is another area of focus. Its methylidenehydroxylamine moiety allows for diverse chemical transformations, enabling the creation of complex molecular architectures. This flexibility aligns with the growing trend of fragment-based drug design, where researchers aim to build potent therapeutics from smaller, modular components. The 5-chloro-1,3-dimethyl-1H-pyrazole core further enhances its stability and bioavailability, making it a valuable scaffold in pharmaceutical development.

From an industrial perspective, N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring eco-friendly routes to produce such intermediates with minimal waste and energy consumption. The compound's CAS No. 590410-59-6 is thus associated with innovations in catalytic processes and solvent-free reactions, addressing the global push for greener manufacturing practices.

Another trending topic linked to this compound is its potential role in precision agriculture. With the increasing need for crop protection agents that are both effective and environmentally benign, pyrazole-based compounds like N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine are being evaluated for their herbicidal or pesticidal properties. Its chloro and dimethyl substituents may influence its mode of action, offering new avenues for targeted pest control.

In the realm of chemical biology, this compound is also explored for its chemodosimetric applications. Scientists are investigating its ability to act as a molecular probe for detecting specific analytes or environmental changes. The hydroxylamine group, in particular, can participate in selective reactions, making it a candidate for sensor development in diagnostic tools or environmental monitoring systems.

For those searching CAS No. 590410-59-6 or related terms like "pyrazole hydroxylamine derivatives" or "synthetic applications of N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine," it's clear that this compound bridges multiple disciplines. Its multifunctional nature and structural adaptability make it a subject of ongoing research, with publications and patents frequently citing its utility. As the scientific community continues to uncover its potential, N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine remains a compelling example of how specialized intermediates can drive innovation across industries.

In summary, N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS No. 590410-59-6) exemplifies the intersection of chemistry, biology, and materials science. Its relevance to drug discovery, agricultural chemistry, and sustainable synthesis ensures its place in contemporary scientific discourse. Whether you're a researcher, student, or industry professional, understanding this compound's properties and applications can provide valuable insights into the future of molecular design and functional materials.